Cas no 90293-87-1 (Benzoic acid, 4-[[[(2-ethylhexyl)oxy]carbonyl]oxy]-)
90293-87-1 structure
Product Name:Benzoic acid, 4-[[[(2-ethylhexyl)oxy]carbonyl]oxy]-
CAS No:90293-87-1
MF:C16H22O5
MW:294.342885494232
CID:789823
PubChem ID:71429332
Update Time:2025-04-19
Benzoic acid, 4-[[[(2-ethylhexyl)oxy]carbonyl]oxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[[[(2-ethylhexyl)oxy]carbonyl]oxy]-
- 4-(2-ethylhexoxycarbonyloxy)benzoic acid
- 90293-87-1
- DTXSID80848023
- 4-({[(2-ETHYLHEXYL)OXY]CARBONYL}OXY)BENZOIC ACID
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- Inchi: 1S/C16H22O5/c1-3-5-6-12(4-2)11-20-16(19)21-14-9-7-13(8-10-14)15(17)18/h7-10,12H,3-6,11H2,1-2H3,(H,17,18)
- InChI Key: YAPZWQDEYZQTOI-UHFFFAOYSA-N
- SMILES: O(C(=O)OC1C=CC(C(=O)O)=CC=1)CC(CC)CCCC
Computed Properties
- Exact Mass: 294.14672380g/mol
- Monoisotopic Mass: 294.14672380g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 72.8Ų
Benzoic acid, 4-[[[(2-ethylhexyl)oxy]carbonyl]oxy]- Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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